Cas no 35998-96-0 (Methyl 5-amino-2-nitrobenzoate)

Methyl 5-amino-2-nitrobenzoate structure
35998-96-0 structure
Product Name:Methyl 5-amino-2-nitrobenzoate
CAS No:35998-96-0
MF:C8H8N2O4
MW:196.160121917725
MDL:MFCD12913482
CID:823968
PubChem ID:11446896
Update Time:2025-04-19

Methyl 5-amino-2-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 5-amino-2-nitrobenzoate
    • LogP
    • 5-Amino-2-nitro-benzoic acid methyl ester
    • Methyl 5-aMino-2-nitro benzoate
    • Benzoic acid, 5-amino-2-nitro-, methyl ester
    • HBQRFDGMJZUGQV-UHFFFAOYSA-N
    • TD1276
    • CM0123
    • 4298AJ
    • METHYL5-AMINO-2-NITROBENZOATE
    • TRA0035937
    • FCH1136523
    • 2-Nitro-5-aminobenzoic acid methyl ester
    • SY025067
    • AX8224120
    • AB0050897
    • ST24047968
    • 5-Amino-2-nitrobenzoic acid methyl ester
    • SB36818
    • SCHEMBL267231
    • AKOS022172786
    • DS-17159
    • AC-29415
    • DA-06449
    • CS-W003840
    • MFCD12913482
    • 35998-96-0
    • 5-Amino-2-nitro-benzoic acid methyl ester, AldrichCPR
    • EN300-316880
    • DTXSID30466115
    • MDL: MFCD12913482
    • Inchi: 1S/C8H8N2O4/c1-14-8(11)6-4-5(9)2-3-7(6)10(12)13/h2-4H,9H2,1H3
    • InChI Key: HBQRFDGMJZUGQV-UHFFFAOYSA-N
    • SMILES: O(C)C(C1C=C(C=CC=1[N+](=O)[O-])N)=O

Computed Properties

  • Exact Mass: 196.04844
  • Monoisotopic Mass: 196.04840674g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 238
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 98.1

Experimental Properties

  • Color/Form: No data avaiable
  • Density: 1.386±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 98-100 ºC
  • Boiling Point: 394.466°C at 760 mmHg
  • Flash Point: 192.366°C
  • Refractive Index: 1.606
  • Solubility: Slightly soluble (1.2 g/l) (25 º C),
  • PSA: 95.46
  • Vapor Pressure: 0.0±0.9 mmHg at 25°C

Methyl 5-amino-2-nitrobenzoate Security Information

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Methyl 5-amino-2-nitrobenzoate Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:35998-96-0)Methyl 5-amino-2-nitrobenzoate
Order Number:A874467
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 09:43
Price ($):185.0
Email:sales@amadischem.com
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Amadis Chemical Company Limited
(CAS:35998-96-0)Methyl 5-amino-2-nitrobenzoate
A874467
Purity:99%
Quantity:25g
Price ($):185.0
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